Cas no 1792996-60-1 (2-(Methoxymethyl)pyridine-4-boronic Acid)

• Product Name: 2-(Methoxymethyl)pyridine-4-boronic Acid
• CAS No: 1792996-60-1
• MF: C₇H₁₀BNO₃
• MW: 166.970201969147
• CID: 6211882
• PubChem ID: 140886339
• Update Time: 2025-10-17

2-(Methoxymethyl)pyridine-4-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxymethyl)pyridine-4-boronic Acid
• (2-(Methoxymethyl)pyridin-4-yl)boronic acid
• 1792996-60-1
• SY348848
• [2-(methoxymethyl)pyridin-4-yl]boronic acid
• EN300-7468197

• Inchi： 1S/C7H10BNO3/c1-12-5-7-4-6(8(10)11)2-3-9-7/h2-4,10-11H,5H2,1H3
• InChI Key： TXHOTQZRVOQOHC-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(B(O)O)C=CN=1

Computed Properties

• Exact Mass: 167.0753733g/mol
• Monoisotopic Mass: 167.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-(Methoxymethyl)pyridine-4-boronic Acid

2-(Methoxymethyl)pyridine-4-boronic Acid: A Versatile Building Block in Modern Medicinal Chemistry

2-(Methoxymethyl)pyridine-4-boronic Acid (CAS No. 1792996-60-1) is a valuable and versatile compound in the field of medicinal chemistry and drug discovery. This boronic acid derivative, characterized by its unique structural features, has gained significant attention due to its potential applications in the synthesis of bioactive molecules and pharmaceuticals. In this article, we will delve into the chemical properties, synthetic applications, and recent research advancements involving 2-(Methoxymethyl)pyridine-4-boronic Acid.

Chemical Structure and Properties

2-(Methoxymethyl)pyridine-4-boronic Acid is a pyridine-based boronic acid with a methoxymethyl substituent at the 2-position. The boronic acid functional group (B(OH)₂) imparts unique reactivity and stability to the molecule, making it an attractive building block for various chemical transformations. The methoxymethyl group provides additional steric and electronic effects that can influence the reactivity and selectivity of reactions involving this compound.

The chemical structure of 2-(Methoxymethyl)pyridine-4-boronic Acid can be represented as:

C₈H₁₁BO₃N with a molecular weight of 175.08 g/mol. The compound is typically supplied as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and tetrahydrofuran (THF).

Synthetic Applications

2-(Methoxymethyl)pyridine-4-boronic Acid has found extensive use in the synthesis of complex organic molecules, particularly in the context of Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the formation of carbon-carbon bonds and are crucial for the synthesis of various pharmaceuticals and bioactive compounds. The boronic acid functional group in 2-(Methoxymethyl)pyridine-4-boronic Acid readily participates in these coupling reactions, allowing for the efficient construction of diverse molecular scaffolds.

A recent study published in the Journal of Organic Chemistry highlighted the utility of 2-(Methoxymethyl)pyridine-4-boronic Acid in the synthesis of a series of pyridine-containing heterocycles with potential antitumor activity. The researchers demonstrated that this boronic acid derivative could be efficiently coupled with various aryl halides to form a range of substituted pyridines, which exhibited promising cytotoxic effects against several cancer cell lines.

Biological Activity and Potential Applications

The biological activity of compounds derived from 2-(Methoxymethyl)pyridine-4-boronic Acid has been an area of active research. Pyridine-based molecules are known for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties. The methoxymethyl substituent in 2-(Methoxymethyl)pyridine-4-boronic Acid can influence the lipophilicity and metabolic stability of the resulting compounds, making them suitable candidates for drug development.

A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of a series of pyridine derivatives derived from 2-(Methoxymethyl)pyridine-4-boronic Acid. These derivatives were tested for their ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that several compounds exhibited potent inhibitory activity, suggesting their potential as anti-inflammatory agents.

Safety and Handling Considerations

2-(Methoxymethyl)pyridine-4-boronic Acid, like other boronic acids, should be handled with care to avoid exposure to air and moisture, which can lead to degradation or formation of borate esters. It is recommended to store the compound under an inert atmosphere such as nitrogen or argon to maintain its stability. Additionally, appropriate personal protective equipment (PPE), including gloves and safety goggles, should be used when handling this compound to ensure safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The versatility and reactivity of 2-(Methoxymethyl)pyridine-4-boronic Acid make it an invaluable tool in modern medicinal chemistry. Ongoing research continues to explore new synthetic strategies and biological applications for this compound, opening up exciting possibilities for drug discovery and development. As our understanding of its properties deepens, it is likely that 2-(Methoxymethyl)pyridine-4-boronic Acid will play an increasingly important role in advancing the field of medicinal chemistry.